Cas no 57939-04-5 (3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester)

57939-04-5 structure
Product name:3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester
3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester
- 1-(1H-Pyrazol-1-yl)-2-propanamine
- 1-(1H-Pyrazol-1-yl)propan-2-aMine
- BBL040014
- CHEMBL4589812
- HMS1704G08
- 936940-15-7
- 1-pyrazol-1-ylpropan-2-amine
- AT12541
- LS-06484
- DA-31631
- 57939-04-5
- UWVUXGHAXNILPG-UHFFFAOYSA-N
- MFCD04970166
- CS-0247251
- 1-(PYRAZOL-1-YL)PROPAN-2-AMINE
- 842-365-6
- [1-Methyl-2-(1H-pyrazol-1-yl)ethyl]amine
- ALBB-021558
- SCHEMBL669126
- STK349723
- AKOS000310603
- EN300-36152
- Z271011614
-
- Inchi: InChI=1S/C6H11N3/c1-6(7)5-9-4-2-3-8-9/h2-4,6H,5,7H2,1H3
- InChI Key: UWVUXGHAXNILPG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 125.095297364Da
- Monoisotopic Mass: 125.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 84.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
- XLogP3: -1
3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester Related Literature
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Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
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3. Squaramide-catalysed asymmetric cascade reactions of 2,3-dioxopyrrolidines with 3-chlorooxindoles†Jiang-Bo Wen,Da-Ming Du Org. Biomol. Chem., 2020,18, 1647-1656
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Keiko Okuzumi,Noriyuki Hara,Hidehiro Uekusa,Yoshinori Fujimoto Org. Biomol. Chem., 2005,3, 1227-1232
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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